4-fluoro-N-(phenylcarbamothioyl)benzamide

• IUPAC Name: 4-fluoro-N-(phenylcarbamothioyl)benzamide
• InChI: InChI=1S/C14H11FN2OS/c15-11-8-6-10(7-9-11)13(18)17-14(19)16-12-4-2-1-3-5-12/h1-9H,(H2,16,17,18,19)
• InChI Key: PHRUJRUODVAQMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H11FN2OS
• Molecular Weight: 274.32 g/mol

Description

4-fluoro-N-(phenylcarbamothioyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a fluorine atom at the fourth position of the benzamide ring and a phenylcarbamothioyl group attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-(phenylcarbamothioyl)benzamide typically involves the reaction between 4-fluorobenzoyl chloride and N-phenylthiourea. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours until the desired product is formed. The product is then purified by recrystallization or chromatography to obtain pure 4-fluoro-N-(phenylcarbamothioyl)benzamide .

Industrial Production Methods

On an industrial scale, the production of 4-fluoro-N-(phenylcarbamothioyl)benzamide can be optimized by using continuous flow reactors. These reactors allow for better control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. Additionally, the use of automated systems can reduce the risk of human error and improve the overall efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-(phenylcarbamothioyl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can lead to the formation of amines or thiols, depending on the reducing agent used.

Substitution: The fluorine atom in the benzamide ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent such as dichloromethane at room temperature.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous ether or tetrahydrofuran.

Substitution: Sodium methoxide, potassium tert-butoxide; reactions are conducted in polar aprotic solvents like dimethyl sulfoxide or dimethylformamide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or thiols.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Explored as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.

Industry: Utilized in the development of new materials with specific properties, such as enhanced thermal stability or electrical conductivity.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(phenylcarbamothioyl)benzamide involves its interaction with specific molecular targets within cells. It has been shown to inhibit the activity of certain enzymes involved in cell proliferation, leading to the suppression of cancer cell growth. The compound may also induce apoptosis (programmed cell death) in cancer cells by activating specific signaling pathways . Additionally, its ability to form stable complexes with metal ions can enhance its biological activity and selectivity .

Comparison with Similar Compounds

Similar Compounds

N-(phenylcarbamothioyl)benzamide: Lacks the fluorine atom, which may result in different biological activity and chemical reactivity.

4-fluoro-N-(methylcarbamothioyl)benzamide: Contains a methyl group instead of a phenyl group, potentially altering its pharmacokinetic properties.

4-fluoro-N-(phenylcarbamothioyl)benzenesulfonamide: Contains a sulfonamide group, which may enhance its solubility and bioavailability

Uniqueness

4-fluoro-N-(phenylcarbamothioyl)benzamide is unique due to the presence of both the fluorine atom and the phenylcarbamothioyl group. The fluorine atom can enhance the compound’s metabolic stability and binding affinity to biological targets, while the phenylcarbamothioyl group contributes to its overall biological activity. This combination of structural features makes it a promising candidate for further development as a therapeutic agent .